Cas no 2248284-03-7 (Benzenemethanamine, α-(difluoromethyl)-3-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: Benzenemethanamine, α-(difluoromethyl)-3-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 2248284-03-7
• MF: C₉H₉ClF₅N
• MW: 261.619478940964
• CID: 5457194
• Update Time: 2025-07-08

Benzenemethanamine, α-(difluoromethyl)-3-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-(difluoromethyl)-3-(trifluoromethyl)-, hydrochloride (1:1)
• 2,2-Difluoro-1-(3-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C9H8F5N.ClH/c10-8(11)7(15)5-2-1-3-6(4-5)9(12,13)14;/h1-4,7-8H,15H2;1H
• InChI Key： HOSGUHSZHHQLIO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(F)(F)F)C=1)(N)C(F)F.Cl

Additional information on Benzenemethanamine, α-(difluoromethyl)-3-(trifluoromethyl)-, hydrochloride (1:1)

Benzenemethanamine, α-(difluoromethyl)-3-(trifluoromethyl)-, Hydrochloride (1:1): A Comprehensive Overview

Benzenemethanamine, α-(difluoromethyl)-3-(trifluoromethyl)-, hydrochloride (1:1), with CAS No 2248284-03-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a benzene ring substituted with a trifluoromethyl group at the 3-position and an α-difluoromethyl-substituted methanamine moiety. The hydrochloride salt form ensures its stability and solubility in various solvents, making it suitable for a wide range of applications.

The synthesis of Benzenemethanamine, α-(difluoromethyl)-3-(trifluoromethyl)- involves advanced methodologies in organic chemistry, including nucleophilic substitution and fluorination reactions. Recent advancements in catalytic processes have enabled the efficient production of this compound with high purity and yield. Its structural features make it an ideal candidate for exploring novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Researchers have demonstrated that the trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its bioavailability and pharmacokinetic profile. Furthermore, the presence of the difluoromethyl group at the α-position introduces additional flexibility and reactivity, enabling the formation of diverse chemical derivatives.

In recent studies, Benzenemethanamine derivatives have been investigated for their ability to modulate key biological targets such as kinases and G-protein coupled receptors (GPCRs). For instance, a 2023 study published in *Nature Communications* highlighted the compound's potential as a selective inhibitor of a novel kinase implicated in cancer progression. This finding underscores the importance of this compound in advancing precision medicine.

Beyond its therapeutic applications, Benzenemethanamine has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in designing advanced catalysts for industrial processes. Recent research has focused on optimizing these complexes to enhance their catalytic efficiency and selectivity.

The hydrochloride salt form of this compound plays a critical role in ensuring its stability during storage and transportation. The 1:1 molar ratio between the base and hydrochloric acid ensures optimal solubility and compatibility with various experimental conditions. This property is particularly advantageous in large-scale manufacturing processes where precise control over chemical reactivity is essential.

In conclusion, Benzenemethanamine, α-(difluoromethyl)-3-(trifluoromethyl)-, hydrochloride (1:1) represents a versatile and valuable compound with broad implications across multiple scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and application-oriented research, positions it as a key player in advancing both medicinal chemistry and materials science.